Cas no 1261990-34-4 (4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol
• CAS No: 1261990-34-4
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• MDL: MFCD18315233
• CID: 2767954
• PubChem ID: 53220973
• Update Time: 2025-05-19

4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-hydroxy-3-methoxyphenyl)benzoic acid
• 4-(4-CARBOXY-3-FLUOROPHENYL)-2-METHOXYPHENOL;
• CS-0209283
• 3-Fluoro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 1261990-34-4
• BS-27028
• MFCD18315233
• 4-(4-CARBOXY-3-FLUOROPHENYL)-2-METHOXYPHENOL
• DTXSID70685661
• 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol

• MDL： MFCD18315233
• Inchi： 1S/C14H11FO4/c1-19-13-7-9(3-5-12(13)16)8-2-4-10(14(17)18)11(15)6-8/h2-7,16H,1H3,(H,17,18)
• InChI Key： RPBLACUITICGAB-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 262.06400
• Monoisotopic Mass: 262.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 2.90510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol

Introduction to 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol (CAS No. 1261990-34-4)

4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261990-34-4, has garnered attention due to its potential applications in drug development and bioactive molecule synthesis. The presence of both carboxy and methoxy functional groups, along with a fluorine substituent, contributes to its diverse chemical reactivity and biological activity.

The structural framework of 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol encompasses a phenolic core, which is a common motif in many pharmacologically active agents. The carboxy group at the para position relative to the fluorine atom introduces a polar and acidic character, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the fluorophenyl moiety is known for its ability to modulate metabolic stability and binding affinity, making it a valuable component in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. This has spurred extensive research into understanding the structural-activity relationships (SAR) of fluorinated phenols like 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol.

Recent studies have highlighted the potential of this compound as a scaffold for designing inhibitors targeting various biological pathways. For instance, research indicates that structurally related compounds exhibit inhibitory activity against enzymes involved in cancer metabolism. The specific arrangement of functional groups in 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol may contribute to its ability to interact with these enzymes, thereby modulating their activity and potentially leading to therapeutic effects.

The methoxy group in the compound's structure further enhances its versatility, allowing for modifications that can fine-tune its biological properties. Methoxy-substituted phenols are known for their role in various pharmacological applications, including anti-inflammatory and antioxidant effects. The combination of these functional groups makes 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol a promising candidate for further investigation in drug discovery.

Advances in computational chemistry have also facilitated the exploration of 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol's potential applications. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the molecular level. These predictions are crucial for guiding experimental efforts and optimizing the compound's pharmacological profile.

The synthesis of 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed synthetic routes that incorporate key transformations such as fluoroalkylation and methylation, which are critical for introducing the desired functional groups into the molecular framework.

In conclusion, 4-(4-Carboxy-3-fluorophenyl)-2-methoxyphenol (CAS No. 1261990-34-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a carboxy, fluorophenyl, and methoxy group, make it a versatile scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the field of medicinal chemistry.